![molecular formula C6H13Cl2N3 B2412106 2-[(2R)-piperazin-2-yl]acetonitrile dihydrochloride CAS No. 2250242-66-9](/img/structure/B2412106.png)
2-[(2R)-piperazin-2-yl]acetonitrile dihydrochloride
Description
2-[(2R)-piperazin-2-yl]acetonitrile dihydrochloride is a chemical compound that is used in scientific research. It is a white crystalline powder that is soluble in water and has a molecular weight of 204.16 g/mol. This compound is used in various research studies due to its unique properties and effects on biological systems.
Scientific Research Applications
Synthesis and Physical Properties of Complexes
Several studies focus on synthesizing new compounds using piperazine derivatives, including 2-[(2R)-piperazin-2-yl]acetonitrile dihydrochloride, and analyzing their physical properties. For example, Sujatha et al. (2000) synthesized Cu(II) complexes with Mannich base ligands involving similar piperazine derivatives and studied their redox properties and electron paramagnetic spectral studies (Sujatha et al., 2000).
Novel Synthesis Methods
Research also includes developing novel synthesis methods for compounds containing piperazine structures. For instance, Acharyulu et al. (2010) reported on the synthesis of quinazolin-4(3H)-one derivatives using piperazine, highlighting the diversity of chemical reactions and products achievable with piperazine derivatives (Acharyulu et al., 2010).
Pharmaceutical Analysis and Quality Control
Another significant application is in pharmaceutical analysis and quality control. Dwivedi et al. (2003) developed an HPLC assay method for a compound structurally related to piperazine for quality control and stability studies (Dwivedi et al., 2003).
Antimicrobial Agent Synthesis
Zaidi et al. (2021) synthesized novel 2-(4-allylpiperazin-1-yl)-1-(1-aryl-1H-tetrazol-5-yl) etalons, showcasing the antimicrobial potential of piperazine derivatives (Zaidi et al., 2021).
Electrochemical Studies
The electrochemical behavior of piperazine derivatives is also a focus area. Amani et al. (2012) investigated the electrochemical oxidation of 4-(piperazin-1-yl)phenols, providing insights into the electrochemical properties of these compounds (Amani et al., 2012).
Antifungal Activity Research
Jin et al. (2015) synthesized and tested α-alkoxyimino-[1-(4-methylpiperazino-1-yl)carbonylmethyl-1H-benzimidazol-2-yl] acetonitriles for their antifungal activities, demonstrating the bioactivity of piperazine-related compounds (Jin et al., 2015).
Novel Therapeutic Agents
Research by Navarro et al. (2001) involved synthesizing new copper(II) and gold(I) complexes with clotrimazole and ketoconazole, including piperazine structures, for potential use against Trypanosoma cruzi (Navarro et al., 2001).
Fluorescent Probe Development
Srivastava et al. (2013) developed a fluorescent probe using a piperazine unit, demonstrating the compound's utility in sensing and detection applications (Srivastava et al., 2013).
properties
IUPAC Name |
2-[(2R)-piperazin-2-yl]acetonitrile;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3.2ClH/c7-2-1-6-5-8-3-4-9-6;;/h6,8-9H,1,3-5H2;2*1H/t6-;;/m1../s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHCNTTLRKUTDRD-QYCVXMPOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(CN1)CC#N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN[C@@H](CN1)CC#N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2R)-piperazin-2-yl]acetonitrile dihydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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